Cas no 1226061-34-2 (5-(4-fluorophenyl)-2-(propan-2-yl)aniline)

• Product Name: 5-(4-fluorophenyl)-2-(propan-2-yl)aniline
• CAS No: 1226061-34-2
• MF: C₁₅H₁₆FN
• MW: 229.292647361755
• CID: 5896038
• PubChem ID: 82081559
• Update Time: 2025-05-22

5-(4-fluorophenyl)-2-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2-(propan-2-yl)aniline
• 1226061-34-2
• EN300-1142239

• Inchi： 1S/C15H16FN/c1-10(2)14-8-5-12(9-15(14)17)11-3-6-13(16)7-4-11/h3-10H,17H2,1-2H3
• InChI Key： DVVVYPOULNCYIO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(=C(C=1)N)C(C)C

Computed Properties

• Exact Mass: 229.126677677g/mol
• Monoisotopic Mass: 229.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 5-(4-fluorophenyl)-2-(propan-2-yl)aniline

5-(4-Fluorophenyl)-2-(Propan-2-yl)Aniline: A Comprehensive Overview

5-(4-Fluorophenyl)-2-(Propan-2-yl)Aniline, also known by its CAS number 1226061-34-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of aniline, featuring a fluorophenyl group at the 5-position and an isopropyl group at the 2-position. Its unique structure endows it with distinct chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 5-(4-Fluorophenyl)-2-(Propan-2-yl)Aniline typically involves multi-step reactions, often starting from aniline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. This compound's ability to undergo various functional group transformations has made it a cornerstone in modern organic synthesis.

In terms of applications, 5-(4-Fluorophenyl)-2-(Propan-2-yl)Aniline is widely used as an intermediate in the preparation of heterocyclic compounds, which are critical components in drug discovery. For instance, its role in the synthesis of kinase inhibitors has been extensively explored in recent studies. These inhibitors hold immense potential in treating various cancers and inflammatory diseases by targeting specific enzymes involved in cellular signaling pathways.

Beyond pharmaceuticals, this compound finds utility in materials science. Its incorporation into polymeric materials enhances their thermal stability and mechanical properties, making them suitable for high-performance applications such as aerospace and electronics. Recent research has also highlighted its potential as a precursor for organic light-emitting diodes (OLEDs), where its electronic properties contribute to improved device efficiency.

The chemical stability and reactivity of 5-(4-Fluorophenyl)-2-(Propan-2-yl)Aniline make it an ideal candidate for exploring novel chemical reactions. For example, its participation in Ullmann coupling reactions has been optimized to yield high-purity products with minimal side reactions. Such advancements underscore the importance of this compound in pushing the boundaries of synthetic chemistry.

In conclusion, 5-(4-Fluorophenyl)-2-(Propan-2-yl)Aniline, CAS number 1226061-34-2, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmaceuticals, materials science, and organic synthesis highlight its significance as a key building block in contemporary research. As scientific understanding continues to evolve, this compound is poised to play an even greater role in shaping future innovations.